2-[(3,5-Bis(trifluoromethyl)phenoxy)methyl]oxirane, 98%

• IUPAC Name: 2-[[3,5-bis(trifluoromethyl)phenoxy]methyl]oxirane
• InChI: InChI=1S/C11H8F6O2/c12-10(13,14)6-1-7(11(15,16)17)3-8(2-6)18-4-9-5-19-9/h1-3,9H,4-5H2
• InChI Key: FIRBTVAORLGVAX-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C11H8F6O2
• Molecular Weight: 286.17 g/mol

Description

2-[(3,5-Bis(trifluoromethyl)phenoxy)methyl]oxirane is a unique chemical with the molecular formula C11H8F6O2. It is provided by Sigma-Aldrich for early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of 2-[(3,5-Bis(trifluoromethyl)phenoxy)methyl]oxirane consists of an oxirane ring attached to a phenyl ring substituted with two trifluoromethyl groups. The average mass of the molecule is 286.170 Da.

Scientific Research Applications

Rotational Spectroscopy

• Molecular Structure Analysis : The rotational spectrum of 2,2-bis(trifluoromethyl)oxirane was recorded using a Fourier transform microwave spectrometer. Quantum chemical calculations suggest a staggered configuration of CF3-groups in the molecule, with a low barrier to an eclipsed configuration, indicating flexibility in molecular structure (Cooke & Minei, 2012).

Material Science

• Fabrication of Modified Cyanate Ester Resins : A study presented the fabrication of modified cyanate ester resins using a fluoride-containing compound synthesized from m-(trifluoromethyl)phenol and epichlorohydrin. These resins exhibit ultralow dielectric properties, improved mechanical properties, and high thermal and dimensional stability, potentially suitable for radomes and antenna systems of aircraft (Gu et al., 2017).

Polymer Technology

• Synthesis of Soluble Polyimides : Novel diamines were synthesized for the development of soluble and colorless polyimides. These polyimides exhibited high solubility, flexibility, and transparency, with low dielectric constants, making them suitable for various applications including electrical and optical materials (Mi et al., 2017).
• Development of Sulfonated Thin-Film Composite Nanofiltration Membranes : Novel sulfonated aromatic diamine monomers were synthesized and used to prepare thin-film composite nanofiltration membranes. These membranes demonstrated improved water flux and high dye rejection, beneficial for water treatment processes (Liu et al., 2012).

Photochemical Properties

• Photophysical and Photochemical Properties in Zinc(II) and Chloroindium(III) Phthalocyanines : The study synthesized phthalocyanines substituted with 3,5-bis (trifluoromethyl)phenoxy groups, investigating their aggregation and photochemical properties. These phthalocyanines showed potential as photosensitizers in photodynamic therapy for cancer (Ahmetali et al., 2019).